2-{2-[(azepan-1-yl)methyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide

• IUPAC Name: 2-[2-(azepan-1-ylmethyl)benzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C22H34N4O/c1-17(2)26(18(3)4)22(27)16-25-20-12-8-7-11-19(20)23-21(25)15-24-13-9-5-6-10-14-24/h7-8,11-12,17-18H,5-6,9-10,13-16H2,1-4H3
• InChI Key: IOSVOTCVJFXJOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C2=CC=CC=C2N=C1CN3CCCCCC3
• Molecular Formula: C22H34N4O
• Molecular Weight: 370.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an azepane ring, which is a seven-membered cyclic amine, attached to a benzodiazole group, which is a type of aromatic heterocycle. The molecule also has an acetamide group, which is a carboxamide derived from acetic acid.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azepane, benzodiazole, and acetamide groups would contribute to its overall structure. These groups could potentially participate in various intermolecular interactions, such as hydrogen bonding or pi stacking.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

Target of Action

• The primary target of this compound is an enzyme called aliphatic amidase expression-regulating protein (AmiC) . AmiC negatively regulates the expression of the aliphatic amidase operon .
• In more detail, AmiC inhibits the action of another protein, AmiR, at the protein level. This interaction modulates the expression of the amidase operon in bacterial cells, particularly in Pseudomonas aeruginosa .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or materials science. Studies could also be conducted to better understand its physical and chemical properties.